4-(Fluoromethyl)-4-methylpiperidin-1-amine
Overview
Description
4-(Fluoromethyl)-4-methylpiperidin-1-amine is a useful research compound. Its molecular formula is C7H15FN2 and its molecular weight is 146.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Fluorination and Derivative Synthesis
The electrochemical fluorination of methylpiperidines, among other compounds, was examined, leading to the synthesis of various fluorinated derivatives. This research provides a foundation for the development of novel compounds with potential applications in materials science and pharmaceutical chemistry (Abe, Pandey, & Baba, 2000).
Reductive Amination for Analgesic and Neuroleptic Agents
Research into the reductive amination of diaryl methylpiperidinones resulted in the synthesis of 4-aminopiperidines, which are of considerable interest for their potential uses as analgesics and neuroleptics (Senguttuvan, Murugavelu, & Nagarajan, 2013).
Development of Radioligands
The evaluation of fluorinated piperidine derivatives as radioligands for in vivo imaging of the high-affinity choline uptake system highlights the compound's potential applications in diagnostic imaging and neuroscience research (Gilissen et al., 2003).
Conformational Analysis and Crystal Structure
Studies on the crystal structure and conformational analysis of fluoropiperidine derivatives contribute to the understanding of their physical and chemical properties, which is crucial for the development of new materials and active pharmaceutical ingredients (Ribet et al., 2005).
Synthesis of Heterocycles
Research on the synthesis of diverse fluoromethylated pyridine derivatives from fluoropiperidines showcases the potential of these compounds in organic synthesis, particularly in the creation of complex heterocyclic structures that could serve as the backbone for various pharmaceuticals (Rodinovskaya et al., 2008).
Fluorescent Imaging
The development of polymers with naphthalimide pendant groups for positive and negative fluorescent imaging illustrates the application of fluoropiperidine derivatives in materials science, particularly in the creation of new fluorescent materials for imaging and sensing applications (Tian et al., 2002).
Properties
IUPAC Name |
4-(fluoromethyl)-4-methylpiperidin-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15FN2/c1-7(6-8)2-4-10(9)5-3-7/h2-6,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTLRYYWGQBXSPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CC1)N)CF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
